Cas no 1806980-38-0 (2-Cyano-5-(difluoromethyl)-3-methoxypyridine-4-sulfonyl chloride)

• Product Name: 2-Cyano-5-(difluoromethyl)-3-methoxypyridine-4-sulfonyl chloride
• CAS No: 1806980-38-0
• MF: C₈H₅ClF₂N₂O₃S
• MW: 282.651706457138
• CID: 4877803
• Update Time: 2025-11-01

2-Cyano-5-(difluoromethyl)-3-methoxypyridine-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-5-(difluoromethyl)-3-methoxypyridine-4-sulfonyl chloride

• Inchi： 1S/C8H5ClF2N2O3S/c1-16-6-5(2-12)13-3-4(8(10)11)7(6)17(9,14)15/h3,8H,1H3
• InChI Key： PMJANFMMFQXPGS-UHFFFAOYSA-N
• SMILES： ClS(C1C(=C(C#N)N=CC=1C(F)F)OC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 416
• XLogP3: 1.5
• Topological Polar Surface Area: 88.4

Additional information on 2-Cyano-5-(difluoromethyl)-3-methoxypyridine-4-sulfonyl chloride

2-Cyano-5-(difluoromethyl)-3-methoxypyridine-4-sulfonyl Chloride: A Comprehensive Overview

2-Cyano-5-(difluoromethyl)-3-methoxypyridine-4-sulfonyl chloride, with the CAS number 1806980-38-0, is a highly specialized chemical compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique molecular structure, which includes a pyridine ring substituted with a cyano group, a difluoromethyl group, a methoxy group, and a sulfonyl chloride moiety. The combination of these functional groups makes it a versatile building block for various chemical reactions and applications.

The synthesis of 2-Cyano-5-(difluoromethyl)-3-methoxypyridine-4-sulfonyl chloride involves a series of intricate multi-step reactions, including nucleophilic substitutions, Friedel-Crafts acylations, and sulfonation processes. Recent advancements in catalytic methods have enabled the efficient production of this compound with high purity and yield. Its structural complexity and functional diversity make it an invaluable intermediate in the development of advanced materials, pharmaceuticals, and agrochemicals.

In terms of chemical properties, this compound exhibits excellent thermal stability and reactivity under controlled conditions. The sulfonyl chloride group is particularly reactive, making it an ideal electrophile in various coupling reactions. Recent studies have demonstrated its effectiveness as a precursor in the synthesis of novel sulfonamides and sulfonate esters, which are widely used in drug delivery systems and polymer stabilization.

The application of 2-Cyano-5-(difluoromethyl)-3-methoxypyridine-4-sulfonyl chloride extends into the realm of agrochemicals, where it serves as a key intermediate in the development of next-generation pesticides. Its ability to modulate enzymatic activities through precise molecular interactions has been validated in several bioassays. Moreover, its fluorinated substituents enhance its lipophilicity, making it more effective in targeting specific pest species without adversely affecting non-target organisms.

From a pharmacological perspective, this compound has shown potential as a lead molecule in the design of anti-inflammatory agents. The cyano group contributes to its electron-withdrawing properties, which can influence the bioavailability and metabolic stability of the resulting drugs. Recent computational studies have highlighted its ability to inhibit key inflammatory pathways by modulating protein kinase activity.

In conclusion, 2-Cyano-5-(difluoromethyl)-3-methoxypyridine-4-sulfonyl chloride stands as a testament to the ingenuity of modern chemical synthesis. Its unique structure and reactivity make it an indispensable tool in various scientific disciplines. As research continues to uncover new applications for this compound, its role in advancing technology and medicine is expected to grow significantly.